![molecular formula C13H13BrN2O B4396123 3-bromo-N-(2,5-dimethyl-1H-pyrrol-1-yl)benzamide](/img/structure/B4396123.png)
3-bromo-N-(2,5-dimethyl-1H-pyrrol-1-yl)benzamide
Overview
Description
3-bromo-N-(2,5-dimethyl-1H-pyrrol-1-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound is a member of the benzamide family, which is known for its diverse biological activities.
Mechanism of Action
The mechanism of action of 3-bromo-N-(2,5-dimethyl-1H-pyrrol-1-yl)benzamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes such as kinases, which are involved in various cellular processes such as cell division and growth. This inhibition leads to the disruption of these processes, ultimately resulting in the death of cancer cells and the inhibition of fungal and bacterial growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and disrupt the cell cycle. The compound has also been shown to inhibit the growth of various fungal and bacterial strains.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-bromo-N-(2,5-dimethyl-1H-pyrrol-1-yl)benzamide in lab experiments is its diverse biological activities. This makes it a useful compound for studying various cellular processes and potential therapeutic applications. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental setups.
Future Directions
There are several future directions for research on 3-bromo-N-(2,5-dimethyl-1H-pyrrol-1-yl)benzamide. One potential area of study is the development of more efficient synthesis methods for the compound. Another direction is the investigation of its potential as a kinase inhibitor for the treatment of various diseases such as cancer and inflammation. Additionally, further research could be conducted to explore its potential as an antifungal and antibacterial agent. Finally, the compound could be further studied for its potential as a therapeutic agent for other diseases and conditions.
Scientific Research Applications
3-bromo-N-(2,5-dimethyl-1H-pyrrol-1-yl)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer, antifungal, and antibacterial activities. The compound has also been investigated for its potential as a kinase inhibitor, which could be useful in the treatment of various diseases such as cancer and inflammation.
Properties
IUPAC Name |
3-bromo-N-(2,5-dimethylpyrrol-1-yl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13BrN2O/c1-9-6-7-10(2)16(9)15-13(17)11-4-3-5-12(14)8-11/h3-8H,1-2H3,(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDADJJSIAMJTIO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(N1NC(=O)C2=CC(=CC=C2)Br)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13BrN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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